4-(3-(4-Methylpiperazin-1-yl)propoxy)-2-nitroaniline

• Molecular Formula: C14H22N4O3
• Molecular Weight: 294.35 g/mol
• IUPAC Name: 4-[3-(4-methylpiperazin-1-yl)propoxy]-2-nitroaniline
• InChI: InChI=1S/C14H22N4O3/c1-16-6-8-17(9-7-16)5-2-10-21-12-3-4-13(15)14(11-12)18(19)20/h3-4,11H,2,5-10,15H2,1H3
• InChI Key: RXYYDMZNSYICSQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCCOC2=CC(=C(C=C2)N)[N+](=O)[O-]

Description

4-(3-(4-Methylpiperazin-1-yl)propoxy)-2-nitroaniline is a useful research compound. Its molecular formula is C14H22N4O3 and its molecular weight is 294.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 mL flask was charged with 4-(3-bromopropoxy)-2-nitroaniline (2.2 g, 8.02 mmol) and 4-methylpiperazine (10 mL) and stirred at 100° C. The reaction was monitored by LCMS and complete in 30 minutes. The reaction mixture was treated with water (100 mL) and sonicated in an ultrasonic bath. The resulting solid were filtered off and dried under reduced pressure to give 1.5 g of 4-(3-(4-methylpiperazin-1-yl)propoxy)-2-nitroaniline (60% yield). MS (EI): 295 (MH+).